Cas no 476438-89-8 (N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide)

• Product Name: N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• CAS No: 476438-89-8
• MF: C₂₁H₃₄N₄OS
• MW: 390.58586359024
• CID: 6098395
• PubChem ID: 4124223
• Update Time: 2025-07-23

N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• (1s,3s)-N-((4-butyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[[4-butyl-5-(propylthio)-4H-1,2,4-triazol-3-yl]methyl]-
• 476438-89-8
• AKOS024580465
• F0528-1538
• N-{[4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
• N-[(4-butyl-5-propylsulfanyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide

• Inchi： 1S/C21H34N4OS/c1-3-5-6-25-18(23-24-20(25)27-7-4-2)14-22-19(26)21-11-15-8-16(12-21)10-17(9-15)13-21/h15-17H,3-14H2,1-2H3,(H,22,26)
• InChI Key： HRYGMYXZYQPRAE-UHFFFAOYSA-N
• SMILES： C12(C(NCC3N(CCCC)C(SCCC)=NN=3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 390.24533289g/mol
• Monoisotopic Mass: 390.24533289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 14.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide

Introduction to N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS No. 476438-89-8)

N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 476438-89-8, has garnered attention due to its unique structural features and the promising avenues it opens for further research and development.

The molecular architecture of N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of an adamantane core provides enhanced stability and lipophilicity, making it a valuable candidate for drug delivery systems. Additionally, the triazole ring and sulfanyl groups introduce specific interactions that can be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel compounds with triazole moieties due to their broad spectrum of biological activities. Triazoles are known for their ability to act as scaffolds in medicinal chemistry, exhibiting properties such as antifungal, antiviral, and anti-inflammatory effects. The incorporation of a propylsulfanyl group further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The adamantane moiety is another critical feature of this compound, offering a rigid framework that can improve pharmacokinetic properties such as solubility and metabolic stability. This structural motif has been widely used in drug design to enhance bioavailability and reduce toxicity. The combination of these elements in N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide suggests a compound with significant potential for therapeutic applications.

Recent studies have highlighted the importance of structure-based drug design in developing novel pharmaceutical agents. Computational methods such as molecular docking and quantum mechanical calculations have been instrumental in understanding the interactions between this compound and potential biological targets. These studies have revealed that N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide exhibits promising binding affinities to various enzymes and receptors involved in critical biological pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methodologies not only enhance the synthetic pathways but also allow for the introduction of diverse functional groups with minimal side reactions.

One of the most intriguing aspects of N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide is its potential role in addressing unmet medical needs. Ongoing research is exploring its efficacy in treating various diseases by modulating key biological processes. Preclinical studies have demonstrated encouraging results in terms of pharmacological activity and safety profiles. These findings pave the way for further investigation into its therapeutic potential.

The development of new drugs is a complex process that involves extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are crucial for confirming the structural integrity of this compound. These methods provide detailed insights into its molecular structure, which are essential for understanding its biological behavior.

In conclusion, N-{4-butyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS No. 476438-89-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing complex medical challenges.